Cas no 13013-02-0 (methyl 4-nitrobutanoate)

methyl 4-nitrobutanoate structure
methyl 4-nitrobutanoate structure
Product Name:methyl 4-nitrobutanoate
CAS No:13013-02-0
MF:C5H9NO4
MW:147.129261732101
MDL:MFCD00007408
CID:164816
PubChem ID:24853657
Update Time:2025-04-19

methyl 4-nitrobutanoate Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,4-nitro-, methyl ester
    • Methyl 4-nitrobutyrate
    • 4-Nitrobutyric Acid
    • 4-Nitrobutyric Acid Methyl Ester
    • methyl 4-nitrobutanoate
    • METHYL-4-NITROBUTYRATE
    • 4-nitrobutanoic acid methyl ester
    • BUTYRIC ACID,4-NITRO-,METHYL ESTER
    • EINECS 235-866-0
    • methyl 4-nitro-1-butanoate
    • NSC 126459
    • 4-nitro-butyricacimethylester
    • 005216
    • CBI-BB ZERO
    • CBI-BB ZERO/005216
    • Methyl 4-nitrobutyrate 97%
    • Methyl 4-nitrobutyrate,80%,tech.
    • METHYL 4-NITROBUTYRATE, TECH. 80%
    • DTXSID30156362
    • 4-nitro-butyric acid methyl ester
    • NSC126459
    • methyl 4-nitro-butyrate
    • BUTYRIC ACID, 4-NITRO-, METHYL ESTER
    • W12509
    • F2147-8058
    • SCHEMBL974959
    • Methyl 4-nitrobutyrate, 97%
    • CS-0039131
    • NSC-126459
    • AS-55030
    • CHEMBL3358703
    • AKOS005203224
    • Butanoic acid, 4-nitro-, methyl ester
    • 4-02-00-00840 (Beilstein Handbook Reference)
    • MFCD00007408
    • 13013-02-0
    • EN300-66820
    • SY103838
    • J-005751
    • FT-0636772
    • METHYL4-NITROBUTYRATE
    • A856332
    • Methyl 4-nitrobutanoate #
    • NS00051744
    • BRN 1766154
    • STK684996
    • DB-041943
    • 4-Nitrobutanoic Acid Methyl Ester; Methyl 4-Nitrobutanoate; Methyl 4-Nitrobutyrate; NSC 126459
    • DTXCID2078853
    • MDL： MFCD00007408
    • Inchi： 1S/C5H9NO4/c1-10-5(7)3-2-4-6(8)9/h2-4H2,1H3
    • InChI Key： UBSPKGKFFQKZJB-UHFFFAOYSA-N
    • SMILES： O(C)C(CCC[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 147.05300
  • Monoisotopic Mass: 147.053158
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 69.4

Experimental Properties

  • Color/Form: Not available
  • Density: 1.149 g/mL at 25 °C(lit.)
  • Boiling Point: 106-110 °C/9 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:185°F
    Degrees Celsius:85°C
  • Refractive Index: n20/D 1.438(lit.)
  • PSA: 72.12000
  • LogP: 0.73950
  • Solubility: Not available

methyl 4-nitrobutanoate Security Information

  • WGK Germany：3
  • Safety Instruction： S23; S24/25
  • RTECS：ET5950970

methyl 4-nitrobutanoate Customs Data

  • HS CODE：2915900090
  • Customs Data：

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

methyl 4-nitrobutanoate Pricemore >>

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